CID 14118308

• Molecular Formula: C30H46ClSi
• Molecular Weight: 470.2 g/mol
• InChI: InChI=1S/C30H46ClSi/c1-17(2)23-13-25(19(5)6)29(26(14-23)20(7)8)32(31)30-27(21(9)10)15-24(18(3)4)16-28(30)22(11)12/h13-22H,1-12H3
• InChI Key: XUBSYXVPTCDSFZ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=C(C(=C1)C(C)C)[Si](C2=C(C=C(C=C2C(C)C)C(C)C)C(C)C)Cl)C(C)C

Description

The compound with the identifier “CID 14118308” is a chemical entity listed in the PubChem database. This compound is known for its unique chemical structure and properties, which make it valuable in various scientific and industrial applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of CID 14118308 involves specific chemical reactions and conditions. The exact synthetic route may vary depending on the desired purity and yield. Commonly, the synthesis involves the use of organic solvents, catalysts, and controlled temperature and pressure conditions to facilitate the reaction.

Industrial Production Methods

In industrial settings, the production of this compound is scaled up using large reactors and automated systems to ensure consistency and efficiency. The process typically includes steps such as mixing, heating, cooling, and purification to obtain the final product with high purity.

Chemical Reactions Analysis

Types of Reactions

CID 14118308 undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents to form different products.

Reduction: Reduction reactions involve the addition of hydrogen or removal of oxygen.

Substitution: The compound can participate in substitution reactions where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like potassium permanganate, reducing agents like sodium borohydride, and various catalysts. The reactions are typically carried out under controlled conditions such as specific temperatures, pressures, and pH levels.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield different oxidized forms of the compound, while reduction may produce reduced derivatives.

Scientific Research Applications

CID 14118308 has a wide range of applications in scientific research, including:

Chemistry: Used as a reagent in various chemical reactions and synthesis processes.

Biology: Studied for its potential biological activities and interactions with biomolecules.

Medicine: Investigated for its potential therapeutic effects and as a lead compound in drug development.

Industry: Utilized in the production of various industrial products and materials.

Mechanism of Action

The mechanism of action of CID 14118308 involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways can vary depending on the specific application and context.

Comparison with Similar Compounds

Similar Compounds

Similar compounds to CID 14118308 include other chemical entities with related structures and properties. These compounds may share similar functional groups or chemical backbones.

Uniqueness

What sets this compound apart from similar compounds is its unique combination of chemical properties, which may result in distinct reactivity, biological activity, or industrial utility. This uniqueness makes it a valuable compound for specific applications where other similar compounds may not be as effective.

Conclusion

This compound is a versatile compound with significant importance in various fields of science and industry. Its unique chemical properties, diverse reactivity, and wide range of applications make it a valuable subject of study and utilization.